Cas no 896277-10-4 (N'-(3,4-dimethylphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(3,4-dimethylphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896277-10-4
• MF: C₂₂H₂₇N₃O₄S
• MW: 429.532484292984
• CID: 6552828
• Update Time: 2025-07-23

N'-(3,4-dimethylphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethylphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• Ethanediamide, N1-(3,4-dimethylphenyl)-N2-[[1-[(4-methylphenyl)sulfonyl]-2-pyrrolidinyl]methyl]-

• Inchi： 1S/C22H27N3O4S/c1-15-6-10-20(11-7-15)30(28,29)25-12-4-5-19(25)14-23-21(26)22(27)24-18-9-8-16(2)17(3)13-18/h6-11,13,19H,4-5,12,14H2,1-3H3,(H,23,26)(H,24,27)
• InChI Key： CBKPCFROIDXHCH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)C(NCC1CCCN1S(C1=CC=C(C)C=C1)(=O)=O)=O

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• pka: 11?+-.0.70(Predicted)

Additional information on N'-(3,4-dimethylphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Introduction to N'-(3,4-dimethylphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896277-10-4)

N'-(3,4-dimethylphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in pharmaceutical research. This compound, identified by the CAS number 896277-10-4, has garnered attention in the scientific community due to its unique chemical properties and promising biological activities. The molecular formula and structural arrangement of this compound contribute to its distinct reactivity and functionality, making it a subject of interest for further investigation.

The compound's name provides a detailed insight into its chemical composition. The prefix N' indicates the presence of an amide group, while the suffix ethanediamide suggests a diaminomethane backbone. The core structure includes a pyrrolidinyl moiety linked to a benzene ring substituted with a methyl group and a sulfonyl group. This combination of functional groups creates a complex system that may exhibit diverse interactions with biological targets.

The benzene ring with substituents 3,4-dimethylphenyl and 4-methylbenzenesulfonyl is particularly noteworthy. These groups are known to influence the electronic properties and solubility of the molecule, which are critical factors in drug design. The presence of these aromatic rings also suggests potential for π-stacking interactions, which can be important in protein-ligand binding.

In recent years, there has been significant interest in developing novel compounds with enhanced pharmacological properties. N'-(3,4-dimethylphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide has been explored in various contexts, including its potential as an intermediate in the synthesis of more complex molecules. Researchers have been particularly interested in its ability to modulate biological pathways associated with inflammation and pain management.

The sulfonyl group in the molecule is a key feature that may contribute to its biological activity. Sulfonyl compounds are well-known for their broad spectrum of biological effects, including anti-inflammatory, anticonvulsant, and antidiabetic properties. The pyrrolidinyl ring adds another layer of complexity, as it can serve as a scaffold for further derivatization and optimization.

Recent studies have begun to uncover the potential of this compound in preclinical models. Researchers have observed that derivatives of this structure exhibit promising effects on enzymes and receptors involved in pain signaling. Specifically, the interaction between the sulfonyl group and certain amino acid residues in target proteins may lead to inhibitory effects that could be therapeutically beneficial.

The synthesis of N'-(3,4-dimethylphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the core pyrrolidinyl scaffold. The introduction of the sulfonyl group and the dimethylphenyl substituents further demands precision to avoid unwanted side reactions.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, metabolic stability, and distribution within the body are critical considerations for any potential therapeutic agent. Preliminary data suggest that modifications to the molecular structure can significantly impact these properties, offering opportunities for fine-tuning the compound's behavior in vivo.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have allowed researchers to predict how N'-(3,4-dimethylphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding experimental efforts towards more effective drug candidates.

In conclusion, N'-(3,4-dimethylphenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896277-10-4) represents a fascinating subject of study in medicinal chemistry. Its complex structure and diverse functional groups offer numerous possibilities for therapeutic applications. As research continues to uncover new insights into its biological activity and synthetic pathways, this compound holds promise for contributing to future advancements in pharmaceutical science.